Cas no 1171472-40-4 (5-nitro-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 5-nitro-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1171472-40-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD09701845
• CID: 3159083
• PubChem ID: 25247868
• Update Time: 2025-04-21

5-nitro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-nitro-1H-pyrazole
• 5-nitro-1-(propan-2-yl)-1H-pyrazole
• AKOS015922511
• EN300-231685
• 1171472-40-4
• STK352275
• 1-ISOPROPYL-5-NITROPYRAZOLE
• 5-nitro-1-propan-2-ylpyrazole
• CS-0274469
• AKOS005168285
• 1-isopropyl-5-nitro-pyrazole

• MDL： MFCD09701845
• Inchi： 1S/C6H9N3O2/c1-5(2)8-6(9(10)11)3-4-7-8/h3-5H,1-2H3
• InChI Key： UIQWDGQLNXKFLJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 155.069476538Da
• Monoisotopic Mass: 155.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų